Cas no 1289030-90-5 (4-Ethyl-3-iodobenzaldehyde)

• Product Name: 4-Ethyl-3-iodobenzaldehyde
• CAS No: 1289030-90-5
• MF: C₉H₉IO
• MW: 260.071635007858
• CID: 2124218
• Update Time: 2023-08-03

4-Ethyl-3-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-iodobenzaldehyde
• 3-iodo-4-ethylbenzaldehyde
• CJTUFNRCCRBGRY-UHFFFAOYSA-N
• J3.656.183A
• 4-Ethyl-3-iodobenzaldehyde

• Inchi： 1S/C9H9IO/c1-2-8-4-3-7(6-11)5-9(8)10/h3-6H,2H2,1H3
• InChI Key： CJTUFNRCCRBGRY-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)C=CC=1CC

Computed Properties

• Exact Mass: 259.97
• Monoisotopic Mass: 259.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1